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Compound of Interest

2-(4-Methoxyphenyl)propanoic
Compound Name: o
aci

cat. No.: B1218902

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of 2-(4-
Methoxyphenyl)propanoic acid, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle 2-(4-Methoxyphenyl)propanoic acid with appropriate
safety measures. The compound is associated with the following hazards:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1][2]

Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood,
and wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1][2][3] Avoid generating dust when handling the solid form.[2][3]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-(4-Methoxyphenyl)propanoic
acid, aiding in its proper identification and handling.

Property Value
Molecular Formula C10H1203
Molecular Weight 180.20 g/mol
Purity >95%
Topological Polar Surface Area (TPSA) 46.53 Az
logP 1.8833
Hydrogen Bond Acceptors 2

Hydrogen Bond Donors 1

Rotatable Bonds 3

Data sourced from ChemScenel[4]

Step-by-Step Disposal Protocol

The primary principle for the disposal of 2-(4-Methoxyphenyl)propanoic acid is to treat it as
chemical waste in accordance with all applicable local, regional, and national regulations.[1][3]

[5]
1. Waste Collection:

o Collect waste 2-(4-Methoxyphenyl)propanoic acid and any materials contaminated with it
(e.g., weighing paper, contaminated gloves, disposable labware) in a designated, clearly
labeled, and sealed container.[3]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.

2. Storage Pending Disposal:
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» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2][5]

o Ensure the storage area is secure and accessible only to authorized personnel.[1][2]
3. Final Disposal:

e The recommended disposal method is to transfer the waste to an approved waste disposal
plant.[1][2]

e Crucially, do not empty this chemical into drains or the environment.[1][3][5] Environmental
release should be strictly avoided.

4. Decontamination:

» After handling and preparing the waste for disposal, thoroughly decontaminate the work
area. Wipe down surfaces with an appropriate solvent followed by soap and water.[3]

e Wash hands thoroughly with soap and water after completing the procedure.[1][2][3]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-(4-
Methoxyphenyl)propanoic acid.
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Disposal Workflow for 2-(4-Methoxyphenyl)propanoic Acid
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Caption: Decision workflow for the safe disposal of 2-(4-Methoxyphenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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